Cas no 681274-37-3 (N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 681274-37-3
• MF: C₂₄H₁₉BrN₂O₃S
• MW: 495.388263940811
• CID: 5904215
• PubChem ID: 3495813
• Update Time: 2025-07-17

N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-1,3-benzodioxol-5-yl-2-[[1-[(4-bromophenyl)methyl]-1H-indol-3-yl]thio]-
• N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)acetamide
• Oprea1_175254
• AKOS024582445
• 681274-37-3
• N-(1,3-benzodioxol-5-yl)-2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanylacetamide
• N-(2H-1,3-benzodioxol-5-yl)-2-({1-[(4-bromophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• F0545-0123

• Inchi： 1S/C24H19BrN2O3S/c25-17-7-5-16(6-8-17)12-27-13-23(19-3-1-2-4-20(19)27)31-14-24(28)26-18-9-10-21-22(11-18)30-15-29-21/h1-11,13H,12,14-15H2,(H,26,28)
• InChI Key： SNRBAXJBUGGMHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1C2=C(N(CC3=CC=C(Br)C=C3)C=1)C=CC=C2

Computed Properties

• Exact Mass: 494.02998g/mol
• Monoisotopic Mass: 494.02998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 711.1±60.0 °C(Predicted)
• pka: 12.63±0.20(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 681274-37-3)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, identified by its CAS No. 681274-37-3, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a benzodioxole ring, a bromophenyl moiety, and an indole core, which contribute to its diverse reactivity and applications. Researchers are increasingly interested in this compound due to its structural complexity and potential therapeutic properties.

One of the most intriguing aspects of N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is its potential role in targeting specific biological pathways. The presence of the indole and benzodioxole groups suggests possible interactions with enzymes or receptors involved in neurological or inflammatory processes. Recent studies have highlighted the growing demand for novel compounds that can modulate these pathways, making this molecule a subject of intense scrutiny in drug discovery.

In the context of current research trends, CAS No. 681274-37-3 aligns with the exploration of sulfur-containing compounds and their bioactivity. The sulfanyl linkage in this molecule is particularly noteworthy, as sulfur-based functional groups are known to enhance binding affinity and metabolic stability in drug candidates. This has led to a surge in inquiries about sulfur-modified acetamide derivatives and their applications in medicinal chemistry.

Another area of interest is the environmental and synthetic accessibility of N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide. With the rise of green chemistry, researchers are investigating sustainable methods to synthesize complex molecules like this one. Questions such as "How to synthesize benzodioxole-indole hybrids?" or "What are the optimal conditions for bromophenyl functionalization?" are frequently searched in academic and industrial databases, reflecting the compound's relevance in modern synthetic strategies.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also critical for its potential applications. These properties are often queried in relation to drug formulation and delivery systems. For instance, the acetamide group may influence the molecule's permeability, a key factor in bioavailability. Such considerations are vital for researchers aiming to develop this compound into a viable therapeutic agent.

Furthermore, the structural motifs present in N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide are reminiscent of those found in natural products, which often serve as inspiration for drug design. This connection has sparked discussions about "bioinspired synthetic routes" and "natural product analogs" in scientific forums. The compound's versatility makes it a promising candidate for further exploration in these areas.

In summary, N-(2H-1,3-benzodioxol-5-yl)-2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide (CAS No. 681274-37-3) represents a fascinating intersection of synthetic chemistry and biological research. Its unique structure, combined with the growing interest in sulfur-containing and heterocyclic compounds, positions it as a valuable subject for future studies. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in discussions about innovative drug development and sustainable synthesis methods.